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Compound of Interest

Compound Name: Nonalactone

Cat. No.: B14067577

This technical guide provides a comprehensive overview of the core chemical and physical
properties of nonalactone, with a focus on its gamma (y) and delta () isomers. Designed for
researchers, scientists, and drug development professionals, this document consolidates key
guantitative data, outlines typical experimental methodologies, and presents a generalized
experimental workflow.

Nonalactones are organic compounds that belong to the lactone family, which are cyclic
esters. They are notably used as flavor and fragrance agents due to their characteristic scents,
with y-nonalactone often described as having a coconut-like aroma.[1][2]

General and Chemical Properties

This section details the fundamental chemical identifiers and properties of y-nonalactone and
0-nonalactone.
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Property y-Nonalactone 6-Nonalactone
Aldehyde C-18, Coconut 5-Hydroxynonanoic acid 8-
Synonyms Aldehyde, 4-Hydroxynonanoic lactone, 6-butyltetrahydro-2H-
acid y-lactone[3][4][5] pyran-2-one[6][7]
CAS Number 104-61-0[3][8] 3301-94-8[9][10]
Molecular Formula CoH1602[3][11] CoH1602[10][12]
Molecular Weight 156.22 g/mol [3][11] 156.22 g/mol [10][12]
Colorless to pale yellow Colorless to pale yellow
Appearance o o
liquid[3][5] liquid[10][12]

Sweet, creamy, milky, coconut-

Odor Coconut, creamy, sweet[1][3] ]
like[7]

Physical Properties

The physical properties of y-nonalactone and d-nonalactone are summarized below,
providing essential data for handling, formulation, and storage.

Property y-Nonalactone 6-Nonalactone
Melting Point Approx. 26°C[3] -26°C[6][13]
N _ 121-122°C at 6 mmHg[1][8], 115-116°C at 2 mmHg[9][14],
Boiling Point
281°C at 760 mmHg|[3] 250°C at 760 mmHg[14]
, 0.958-0.976 g/cm? at 25°CJ[1] 0.893-0.999 g/mL at 25°C[9]
Density
[4][15] [12]
Refractive Index 1.446-1.450 at 20°C[4][16] 1.452-1.458 at 20°C[12][14]
Flash Point >110°C (>230°F)[3][5] 110°C (230°F)[10]
Vapor Pressure 0.002 hPa at 20°C[3] 0.018 mmHg at 25°C[14]

Solubility Data
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The solubility of nonalactones is a critical parameter for their application in various
formulations.

Solvent y-Nonalactone Solubility o6-Nonalactone Solubility
Water Slightly soluble/insoluble[3][17]  Very slightly soluble[14]
Alcohol (Ethanol) Soluble[3][17] Soluble[12]

Oils (Fixed QOils) Soluble[3][17] Data not available
Propylene Glycol Soluble[4][17] Data not available

Glycerol Practically insoluble[17] Data not available

Experimental Protocols

While specific, detailed experimental protocols from individual studies are not provided in the
initial search results, this section outlines the standard methodologies used to determine the
key physical properties listed above.

4.1. Determination of Purity (Gas-Liquid Chromatography - GLC)

» Principle: This method separates volatile compounds in a mixture. A sample is vaporized and
injected into the head of a chromatographic column. The separation is based on the
differential partitioning of the components between a stationary phase and a mobile gas
phase.

e Apparatus: Gas chromatograph equipped with a flame ionization detector (FID) and a
suitable capillary column (e.g., DB-5 or equivalent).

e Methodology:

o Sample Preparation: A dilute solution of nonalactone is prepared in a suitable solvent
(e.g., ethanal).

o Injection: A small volume (typically 1 pL) of the prepared sample is injected into the gas
chromatograph.
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o Chromatographic Conditions: The oven temperature is programmed to increase over time
to ensure the separation of all components. The injector and detector temperatures are
maintained at a high constant temperature.

o Data Analysis: The area of the nonalactone peak is compared to the total area of all
peaks to determine its purity as a percentage.

4.2. Determination of Boiling Point

 Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals
the pressure surrounding the liquid.

o Apparatus: A distillation apparatus or a specialized boiling point apparatus (e.g., Sivolobov's
method for small quantities).

o Methodology (Distillation Method):
o The nonalactone sample is placed in a distillation flask.

o The flask is heated, and the temperature is monitored with a thermometer placed at the
vapor outlet.

o The temperature at which the liquid boils and the vapor condenses and is collected is
recorded as the boiling point at the given atmospheric pressure. For boiling points at
reduced pressure, a vacuum pump is connected to the apparatus.

4.3. Determination of Density
e Principle: Density is the mass of a substance per unit volume.
o Apparatus: A pycnometer or a digital density meter.
e Methodology (Pycnometer Method):
o The empty pycnometer is weighed.

o ltis then filled with the nonalactone sample, and the temperature is allowed to equilibrate
to the specified temperature (e.g., 25°C).
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o The filled pycnometer is weighed again.

o The density is calculated by dividing the mass of the sample by the volume of the
pycnometer.

4 .4. Determination of Refractive Index

o Principle: The refractive index is a dimensionless number that describes how fast light travels
through a material.

o Apparatus: A refractometer (e.g., an Abbe refractometer).
o Methodology:
o Afew drops of the nonalactone sample are placed on the prism of the refractometer.

o The instrument is adjusted to bring the dividing line between the light and dark fields into
sharp focus at the crosshairs.

o The refractive index is read from the scale, with the temperature being controlled and
recorded.

Visualizations
5.1. Experimental Workflow for Physical Property Determination

The following diagram illustrates a generalized workflow for the determination of the physical
properties of a chemical substance like nonalactone.
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Generalized workflow for physical property determination.

Safety and Handling
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» Handling: Use in a well-ventilated area.[18] Avoid contact with skin and eyes.[19] Personal
protective equipment such as safety glasses and gloves should be worn.[19][20]

o Storage: Store in a cool, well-ventilated place in a tightly closed container, protected from
light and heat.[3][18]

 Stability: Stable under recommended storage conditions.[3] Incompatible with strong
oxidizing agents and strong bases.[20]

This guide provides a foundational understanding of the chemical and physical properties of y-
and d-nonalactone for scientific and research applications. For more detailed information,
consulting the cited sources is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of
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and industry. Email: info@benchchem.com
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